
Application Notes and Protocols for BDP FL-
PEG4-TCO Bioconjugation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BDP FL-PEG4-TCO

Cat. No.: B15541584 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BDP FL-PEG4-TCO is a versatile and powerful tool for the fluorescent labeling of

biomolecules. This reagent is composed of three key components: the bright and photostable

BODIPY™ FL (BDP FL) fluorophore, a hydrophilic tetraethylene glycol (PEG4) spacer, and a

reactive trans-cyclooctene (TCO) group.[1] The BDP FL dye offers excellent spectral properties

for fluorescence imaging, while the PEG4 linker enhances water solubility and minimizes steric

hindrance.[1][2] The TCO moiety facilitates highly specific and efficient labeling of tetrazine-

modified molecules through a bioorthogonal "click chemistry" reaction known as inverse-

electron-demand Diels-Alder (iEDDA) cycloaddition.[3][4] This reaction is exceptionally fast,

proceeds under physiological conditions without the need for a catalyst, and is ideal for

applications within complex biological systems, including live-cell imaging.[3][5]

This document provides a detailed guide to the properties of BDP FL-PEG4-TCO and

comprehensive protocols for its application in bioconjugation.

Core Properties and Quantitative Data
The selection of a fluorescent probe is critical for the success of fluorescence-based

experiments. BDP FL-PEG4-TCO offers a combination of high brightness, photostability, and

exceptional reactivity for bioorthogonal labeling. The key physicochemical and spectroscopic

properties are summarized below.
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Property Value Reference(s)

Molecular Formula C₃₃H₄₉BF₂N₄O₇ [1][4]

Molecular Weight 662.6 g/mol [1][4]

Excitation Maximum (λex) 503 nm [1][4]

Emission Maximum (λem) 509 nm [1][4]

Molar Extinction Coefficient (ε) ~80,000 M⁻¹cm⁻¹ [1][4]

Fluorescence Quantum Yield

(Φ)
~0.9 [1][2]

Solubility
Soluble in DMSO, DMF, DCM;

low in water
[1][4]

Storage -20°C, protected from light [1][6]

Bioorthogonal Reaction
TCO-tetrazine (Inverse

electron-demand Diels-Alder)
[1][3]

Reaction Kinetics (k₂) > 800 M⁻¹s⁻¹ [3]

Signaling Pathways and Experimental Workflows
TCO-Tetrazine Ligation Signaling Pathway
The bioconjugation of BDP FL-PEG4-TCO to a tetrazine-modified molecule occurs via an

inverse-electron-demand Diels-Alder cycloaddition. This highly efficient and specific reaction

forms a stable covalent bond.
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Reactants

Product

BDP FL-PEG4-TCO

Fluorescently Labeled
Biomolecule

iEDDA
Cycloaddition

Tetrazine-Modified
Biomolecule

Start

Prepare BDP FL-PEG4-TCO
Stock Solution (1-10 mM in DMSO)

Prepare Tetrazine-Modified
Biomolecule in Buffer

Combine Reactants
(1.5-5x molar excess of BDP FL-PEG4-TCO)

Incubate at Room Temperature
(30-60 min, protected from light)

Purify Labeled Biomolecule
(e.g., Size-Exclusion Chromatography)

End
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15541584?utm_src=pdf-body-img
https://www.benchchem.com/product/b15541584?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/A_Technical_Guide_to_BDP_FL_PEG4_TCO_for_Advanced_Cellular_Imaging.pdf
https://www.benchchem.com/pdf/BDP_FL_Dye_A_Technical_Guide_to_Quantum_Yield_and_Photostability.pdf
https://vectorlabs.com/tco-tetrazine-conjugation/
https://www.benchchem.com/pdf/BDP_FL_PEG4_TCO_A_Technical_Guide_to_its_Spectral_Properties_and_Applications.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Optimizing_BDP_FL_PEG4_TCO_Click_Chemistry.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_BDP_FL_PEG4_TCO_A_Versatile_Tool_for_Bioconjugation_and_Drug_Development.pdf
https://www.benchchem.com/product/b15541584#step-by-step-guide-for-bdp-fl-peg4-tco-bioconjugation
https://www.benchchem.com/product/b15541584#step-by-step-guide-for-bdp-fl-peg4-tco-bioconjugation
https://www.benchchem.com/product/b15541584#step-by-step-guide-for-bdp-fl-peg4-tco-bioconjugation
https://www.benchchem.com/product/b15541584#step-by-step-guide-for-bdp-fl-peg4-tco-bioconjugation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15541584?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15541584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15541584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

